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Compound of Interest

Sulfadimethoxine sodium salt,
Compound Name:

analytical standard
CAS No.: 1037-50-9
Cat. No.: B089662

Get Quote

Introduction: The Anchor of Veterinary Residue
Analysis

Sulfadimethoxine sodium (CAS: 1037-50-9) is the highly water-soluble salt form of
sulfadimethoxine, a long-acting sulfonamide antimicrobial widely used in veterinary medicine.
In drug development and food safety analysis, this analytical standard serves a critical dual
purpose: it acts as the primary reference material for quantifying drug residues in animal
tissues (meat, milk) and serves as a quality control benchmark for pharmacokinetic studies.

For the analytical scientist, the sodium salt offers a distinct advantage over the free acid form:
enhanced aqueous solubility. This property simplifies the preparation of stock solutions in
aqueous-organic mixtures, reducing the risk of precipitation that often plagues the analysis of
hydrophobic sulfonamides. However, this advantage introduces specific chemical behaviors in
acidic liquid chromatography (LC) environments that must be understood to ensure data
integrity.
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Chemical Profile & Physicochemical Properties[1][2]
[31[4][5]

The following data characterizes the analytical standard. Note the distinction between the salt
form (used for standards) and the free acid (often the species detected).

Property Specification

Chemical Name Sulfadimethoxine Sodium Salt

CAS Number 1037-50-9

Molecular Formula C12H13N4aNaO4S

Molecular Weight 332.31 g/mol

B High in Water (>50 mg/mL); Soluble in

Solubility . .

Methanol; Sparingly soluble in Acetone.[1]
K ~6.0 (sulfonamide group); The salt dissociates
a

P fully in water.

Appearance White to creamy-white crystalline powder.
+2°C to +8°C; Protect from light

Storage

(photosensitive).

Critical Analytical Logic: Salt vs. Free Acid

Expert Insight: A common pitfall in sulfonamide analysis is the disconnect between the
standard weighed and the species detected.

e Preparation: You weigh Sulfadimethoxine Sodium to create your stock solution because it
dissolves instantly in water/methanol mixtures.

¢ Analysis: Most LC-MS/MS methods use an acidic mobile phase (e.g., 0.1% Formic Acid).
e The Shift: Upon injection into the acidic stream, the sodium salt is instantly protonated.

o Reaction:
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e Detection: In positive ESI MS (+ESI), the molecule accepts a second proton to form the
precursor ion

o Result: You are quantifying the protonated free acid (m/z 311.1), not the sodium salt (m/z
333).

Validation Requirement: When calculating concentrations, you must apply a molecular weight
correction factor (MWCF) if your calibration curve is reported as "free acid equivalents."

Regulatory Framework (MRLS)

The analytical sensitivity must match the Maximum Residue Limits (MRLS) established by
global agencies.

) EU MRL (Reg ) )
Matrix FDA Tolerance Codex Alimentarius
3712010)
Muscle 100 pg/kg 0.1 ppm (100 pg/kg) 100 pg/kg
Milk 100 pg/kg 0.01 ppm (10 pg/kg) 25 pg/kg
Liver 100 pg/kg 0.1 ppm 100 pg/kg

Note: The EU regulates "Total Sulfonamides” (parent + metabolites) often requiring hydrolysis
steps, whereas FDA often targets the parent drug.

Experimental Protocol: LC-MS/MS Workflow

This protocol describes the quantification of Sulfadimethoxine in bovine milk. It utilizes a
QUEChERS-based approach modified for high-protein matrices.

Sample Preparation Workflow

The following diagram illustrates the extraction logic, designed to break protein binding and
remove lipids.
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Sample: 2g Raw Milk
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Figure 1: Modified QUEChERS extraction workflow for sulfonamide residues in milk.
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LC-MS/MS Parameters

Instrument: Triple Quadrupole MS (e.g., Sciex 5500 or Agilent 6495). Column: C18 Reverse
Phase (e.g., Waters Acquity BEH C18, 1.7 um, 2.1 x 100 mm).

» Mobile Phase A: Water + 0.1% Formic Acid.[2]
o Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
e Flow Rate: 0.4 mL/min.

MS Transitions (Positive ESI):

Precursor lon Product lon 1 Product lon 2 Collision

Analyte
(m/z) (Quant) (Qual) Energy (V)

Sulfadimethoxin
3111 156.1 108.1 22135
e

| Sulfadimethoxine-d6 (IS) | 317.1 | 162.1 | 114.1 |22/ 35|

Self-Validating Step: The ratio of the Quant/Qual ion abundance must match the reference
standard within £20% (EU criteria) or £30% (FDA criteria).

Handling, Stability & Storage
Stock Solution Preparation

e Solvent: Dissolve 10.0 mg Sulfadimethoxine Sodium in 10 mL of Methanol:Water (50:50).

o Reasoning: Pure methanol can sometimes cause precipitation of sodium salts; water
ensures solvation, while methanol prevents microbial growth.

e Concentration: This yields a 1.0 mg/mL (1000 ppm) stock.

e Storage: Store at -20°C in amber glass vials. Stable for 6 months.

Stability Hazards
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o Photodegradation: Sulfonamides are sensitive to UV light. Always use amber glassware.

e Hygroscopicity: The sodium salt is hygroscopic. Equilibrate the vial to room temperature
before opening to prevent moisture condensation, which alters the effective weight.

Troubleshooting Common Issues

Issue Root Cause Corrective Action

Ensure Formic Acid is fresh;
Retention Time Drift pH fluctuation in mobile phase.  sulfonamide retention is highly
pH-dependent (pKa ~6.0).

Use acidified acetonitrile (1%
Low Recovery Protein binding in matrix. FA) during extraction to disrupt

protein-drug interactions.

Use a dSPE cleanup step with
lon Suppression Phospholipids in matrix. Zirconia or C18 to remove
lipids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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